Cas no 75748-50-4 (2-Furancarboxamide,N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-)

• Product Name: 2-Furancarboxamide,N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-
• CAS No: 75748-50-4
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 564679
• PubChem ID: 170339
• Update Time: 2025-05-19

2-Furancarboxamide,N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide,N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-
• ANCAROLOL
• N-[2-[3-(tert-butylamino)-2-hydroxypropoxy]phenyl]furan-2-carboxamide
• Ancarolol [INN]
• Ancarololum
• N-{2-[3-(tert-butylamino)-2-hydroxypropoxy]phenyl}furan-2-carboxamide
• UNII-00EED65INL
• 00EED65INL
• 75748-50-4
• DTXSID50868379
• HY-100141
• AKOS040741147
• NS00126551
• (R,S)-2'-(3-(tert-Butylamino)-2-hydroxypropoxy-2-furanilid
• SCHEMBL1254712
• CHEMBL1742449
• Q4752530
• (+-)-2'-(3-(tert-Butylamino)-2-hydroxypropoxy)-2-furananilide
• CS-0018129
• (+/-)-2'-(3-(TERT-BUTYLAMINO)-2-HYDROXYPROPOXY)-2-FURANANILIDE
• (+-)-2'-(3-tert-Butylamino)-2-hydroxypropoxy-2-furananilide
• DA-70840

• Inchi： 1S/C18H24N2O4/c1-18(2,3)19-11-13(21)12-24-15-8-5-4-7-14(15)20-17(22)16-9-6-10-23-16/h4-10,13,19,21H,11-12H2,1-3H3,(H,20,22)
• InChI Key： XBRNQRFNEAHCPR-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1NC(C1=CC=CO1)=O)CNC(C)(C)C

Computed Properties

• Exact Mass: 332.17400
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 83.73000
• LogP: 3.12360

2-Furancarboxamide,N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Furancarboxamide,N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl]-

Introduction to 2-Furancarboxamide, N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl] (CAS No. 75748-50-4)

2-Furancarboxamide, N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl], identified by its CAS number 75748-50-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a furan ring linked to an amide functional group, further modified with a complex aromatic and aliphatic side chain. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-Furancarboxamide, N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl] encompasses several key functional groups that contribute to its unique chemical and biological properties. The furan ring, a five-membered heterocyclic aromatic ring containing an oxygen atom, is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes. The amide group (-CO-NH-) introduces polarity and reactivity, enabling further derivatization and functionalization. Additionally, the presence of a tertiary amine ((CH₃)₃N-) and a hydroxyl group (-OH) in the side chain enhances the compound's solubility and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Furancarboxamide, N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl] due to its structural similarity to known bioactive molecules. Research has demonstrated that compounds with similar scaffolds exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The unique combination of functional groups in this molecule allows it to interact with a variety of biological targets, making it a versatile tool for drug discovery.

One of the most compelling aspects of 2-Furancarboxamide, N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl] is its potential as a scaffold for developing small-molecule inhibitors. Studies have shown that derivatives of this compound can modulate the activity of enzymes involved in signal transduction pathways critical for cancer progression. For instance, researchers have investigated its interaction with tyrosine kinases and serine/threonine kinases, which are often overexpressed in tumor cells. The ability of this compound to bind to these kinases with high affinity suggests its utility in designing targeted therapies.

The synthetic approach to 2-Furancarboxamide, N-[2-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]phenyl] involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The synthesis typically begins with the preparation of key intermediates such as 3-amino-2-hydroxypropylbenzene derivatives followed by condensation with furan carboxylic acid under appropriate conditions. The introduction of the tertiary amine functionality is achieved through reductive amination or other nucleophilic substitution reactions. These synthetic strategies not only showcase the versatility of organic chemistry but also provide insights into optimizing yield and purity.

The pharmacokinetic properties of CAS No 75748-50-4 are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential. Preliminary studies suggest that 75748-50-4 exhibits moderate solubility in water and lipids, which could influence its bioavailability. Additionally, the presence of metabolic sites such as the amide bond and aromatic rings may affect its half-life and clearance rates. Advanced computational methods are being employed to predict these properties before experimental validation.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets alongside computational modeling techniques like molecular dynamics (MD) simulations and quantum mechanics/molecular mechanics (QM/MM) calculations, researchers can rationalize how CAS No 75748-50-4 interacts with biological macromolecules. These studies have revealed that subtle modifications in the side chain can significantly alter binding affinity and selectivity. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

The role of CAS No 75748-50-4 in medicinal chemistry extends beyond inhibitor design; it also serves as a building block for more complex molecules. By incorporating this scaffold into larger structures through fragment-based drug design or library synthesis strategies, researchers can explore new chemical space without starting from scratch. This approach has led to the discovery of novel compounds with improved pharmacological profiles compared to traditional small-molecule drugs.

The environmental impact and sustainability considerations are increasingly becoming integral parts of pharmaceutical research. Given that CAS No 75748-50-4 is not classified as hazardous or restricted under current regulations, it presents an opportunity for green chemistry initiatives such as solvent-free reactions or catalytic processes that minimize waste generation during synthesis.

In conclusion, CAS No 75748-50-4, represented by 2-Furancarboxamide,N-[2-[3-[(1,...